BENGHE Troubleshooting & Optimization

Check Availability & Pricing

AP14145 stability in solution and proper storage
conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AP14145

Cat. No.: B14907752

AP14145 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability, storage, and handling of AP14145.

Frequently Asked Questions (FAQs)

Q1: What is AP14145?

A: AP14145 is a potent and selective negative allosteric modulator of small-conductance
calcium-activated potassium (KCa2 or SK) channels.[1][2] It specifically targets KCa2.2 (SK2)
and KCa2.3 (SK3) subtypes with an IC50 of approximately 1.1 yM.[1] Its mechanism involves
decreasing the channel's sensitivity to intracellular Ca2+, thereby inhibiting channel activity.[3]
[4] This modulation is strongly dependent on the S508 and A533 amino acid residues within the
channel's inner pore.[2][3] AP14145 is utilized in research to study the physiological roles of
KCa2 channels and as a potential therapeutic agent for conditions like atrial fibrillation.[5]

Q2: How should I store the solid form of AP14145?

A: The solid, powdered form of AP14145 hydrochloride should be stored at -20°C in a tightly
sealed container, protected from moisture.[1][4]

Q3: What is the best way to prepare and store stock solutions of AP14145?
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A: It is recommended to prepare concentrated stock solutions in a suitable organic solvent like
DMSO or ethanol.[4] These stock solutions should then be aliquoted into smaller, single-use
volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. For short-term
storage (1 month), -20°C is acceptable, while for long-term storage (up to 6 months), -80°C is
recommended.[1] On the day of the experiment, an aliquot can be thawed and diluted to the
final working concentration in the appropriate experimental buffer.[3][6]

Q4: What are the recommended solvents for AP14145?

A: AP14145 hydrochloride is soluble in both DMSO and ethanol up to a concentration of 100
mM.[4] For in vivo studies, a common vehicle consists of 50% polyethylene glycol (PEG) 400
and 50% sterile saline.[3]

Q5: How stable is AP14145 in aqueous experimental buffers?

A: While specific stability data in various aqueous buffers is not extensively published, the
common practice reported in literature is to dilute the stock solution into the aqueous
experimental medium on the day of the experiment.[3][6] This suggests that the long-term
stability of AP14145 at low concentrations in aqueous solutions may be limited. For best results
and to ensure compound integrity, it is advisable to prepare fresh dilutions for each experiment.

Data Summary Tables

Table 1: Recommended Storage Conditions
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Storage ]
Form Duration Notes
Temperature
Keep sealed and
Solid -20°C Long-term away from moisture.
[1]
_ Aliquot to avoid
Stock Solution -20°C Up to 1 month
freeze-thaw cycles.[1]
) Recommended for
(in DMSO/Ethanol) -80°C Up to 6 months
long-term storage.[1]
Prepare fresh on the
Working Dilution Room Temperature <1 day day of the experiment.

[3][6]

Table 2: Solubility Specifications

Solvent Maximum Concentration Reference
DMSO 100 mM [4]
Ethanol 100 mM [4]

Table 3: Key Biological Activity Data
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Target Parameter Value Notes
Negative allosteric
hKCa2.2 (SK2) IC50 1.1+0.3uM
modulator.[3]
Negative allosteric
hKCa2.3 (SK?3) IC50 1.1+£0.3uM
modulator.[3]
AP14145 (10 pM)
hKCa2.3 (SK3) EC50 Shift (Ca2+) ~3-fold increase increases EC50 from
0.36 to 1.2 uyM.[3][4]
Shows selectivity for
hERG (Kv11.1) IC50 71.8 uM KCa2 over hERG
channels.[1]
Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inconsistent or weaker-than-

expected results.

1. Compound Degradation:
Improper storage or multiple
freeze-thaw cycles of the stock
solution. 2. Precipitation:
Compound precipitating out of
the aqueous buffer at the

working concentration.

1. Use a fresh aliquot of the
stock solution stored at -80°C.
Prepare fresh working dilutions
for each experiment. 2. Check
the final concentration of the
organic solvent (e.g., DMSO)
in your aqueous buffer; keep it
low (typically <0.1%). Visually
inspect for any precipitate.
Consider using a different
buffer or adding a surfactant if

compatible with your assay.

No observable biological

effect.

1. Incorrect Dilution:
Calculation error during the
preparation of stock or working
solutions. 2. Compound
Inactivity: The compound may
have degraded due to

improper storage or handling.

1. Double-check all
calculations. When preparing
stock solutions, always use the
batch-specific molecular
weight found on the Certificate
of Analysis.[4] 2. Test the
compound in a well-
established positive control
assay to confirm its activity. If it
fails, obtain a new vial of the

compound.

Precipitate forms when diluting

into aqueous buffer.

1. Low Solubility: The final
concentration exceeds the
solubility limit in the aqueous
medium. 2. Buffer
Incompatibility: The pH or
composition of the buffer may

promote precipitation.

1. Decrease the final
concentration of AP14145.
Ensure the concentration of
the organic solvent from the
stock solution is minimal. 2.
Test the solubility in different
buffers. For in vivo work,
consider using a vehicle like
50% PEG 400 in saline.[3]

Experimental Protocols & Workflows
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

+ Weigh the Compound: Accurately weigh the required mass of AP14145 hydrochloride (MW:
398.81, but always confirm with the batch-specific Certificate of Analysis).[4]

o Calculate Solvent Volume: Use the following formula to determine the volume of DMSO
needed: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

¢ Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the solid
compound. Vortex gently until the solid is completely dissolved.

o Storage: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.
Store at -80°C for up to 6 months.[1]

AP14145 Handling and Preparation Workflow
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Caption: Recommended workflow for storing and preparing AP14145 solutions.

Mechanism of Action Diagram
Modulation of KCa2 Channel by AP14145

AP14145 acts as a negative allosteric modulator of the KCa2 channel. It binds to the channel
protein, away from the calcium-binding site, and reduces the channel's sensitivity to
intracellular Ca2+. This inhibitory action prevents the channel from opening, even at calcium
concentrations that would normally activate it, thus reducing K+ efflux from the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14907752#ap14145-stability-in-solution-and-proper-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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